Cas no 603944-32-7 (Ethyl 2-amino-3-(4-methylphenyl)propanoate)

• Product Name: Ethyl 2-amino-3-(4-methylphenyl)propanoate
• CAS No: 603944-32-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD05228071
• CID: 2146419
• PubChem ID: 4385527
• Update Time: 2025-05-23

Ethyl 2-amino-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-p-tolylpropanoate
• b-(p-Methylphenyl)alanineethylester
• Ethyl 2-amino-3-(4-methylphenyl)propanoate

• MDL： MFCD05228071
• Inchi： 1S/C12H17NO2/c1-3-15-12(14)11(13)8-10-6-4-9(2)5-7-10/h4-7,11H,3,8,13H2,1-2H3
• InChI Key： PEUZUZQAZAJKST-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-3-(4-methylphenyl)propanoate

Ethyl 2-Amino-3-(4-Methylphenyl)Propanoate: A Comprehensive Overview

Ethyl 2-amino-3-(4-methylphenyl)propanoate, also known by its CAS number 603944-32-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been studied extensively for its potential applications in drug development, particularly in the design of bioactive molecules with therapeutic properties. The structure of Ethyl 2-amino-3-(4-methylphenyl)propanoate is characterized by an ethyl ester group attached to a propanoic acid backbone, which is further substituted with an amino group and a methyl-substituted phenyl ring. This unique combination of functional groups makes it a versatile building block for various chemical reactions and biological assays.

Recent studies have highlighted the importance of Ethyl 2-amino-3-(4-methylphenyl)propanoate in the synthesis of bioactive compounds. For instance, researchers have explored its role as an intermediate in the preparation of peptide analogs and other nitrogen-containing heterocycles. The presence of the amino group allows for easy modification, enabling the creation of diverse structures with potential pharmacological activities. Moreover, the phenyl ring substitution provides additional sites for functionalization, further enhancing the compound's utility in medicinal chemistry.

One of the most promising applications of Ethyl 2-amino-3-(4-methylphenyl)propanoate lies in its use as a precursor for drugs targeting specific biological pathways. For example, recent research has demonstrated its potential in the development of inhibitors for enzymes involved in cancer progression. By modifying the substituents on the phenyl ring or altering the ester group, scientists can fine-tune the compound's bioavailability and efficacy, making it a valuable tool in drug discovery.

In addition to its role in therapeutic development, Ethyl 2-amino-3-(4-methylphenyl)propanoate has also been investigated for its properties in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer synthesis and surface modification techniques. Researchers have explored its potential as a component in self-healing materials and stimuli-responsive systems, where its chemical reactivity plays a crucial role.

The synthesis of Ethyl 2-amino-3-(4-methylphenyl)propanoate involves a series of well-established organic reactions. Typically, it is prepared through nucleophilic substitution or condensation reactions, depending on the starting materials and desired product. The use of catalysts and protecting groups has significantly improved the efficiency and selectivity of these reactions, ensuring high yields and purity levels.

From an analytical standpoint, Ethyl 2-amino-3-(4-methylphenyl)propanoate can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed insights into its molecular structure and purity, which are critical for ensuring consistent quality during production and testing.

Looking ahead, the continued exploration of Ethyl 2-amino-3-(4-methylphenyl)propanoate is expected to yield further advancements in both academic research and industrial applications. Its versatility as a chemical building block positions it as a key player in the development of innovative solutions across multiple disciplines.